1-(3,4-Dihydroxyphenyl)-2-[(3-phenylquinoxalin-2-yl)sulfanyl]ethanone

• Molecular Formula: C22H16N2O3S
• Molecular Weight: 388.4 g/mol
• SMILES: C1=CC=C(C=C1)C2=NC3=CC=CC=C3N=C2SCC(=O)C4=CC(=C(C=C4)O)O
• InChI: InChI=1S/C22H16N2O3S/c25-18-11-10-15(12-19(18)26)20(27)13-28-22-21(14-6-2-1-3-7-14)23-16-8-4-5-9-17(16)24-22/h1-12,25-26H,13H2
• InChIKey: LITFYRUWLGDIMP-UHFFFAOYSA-N

Structural and Pharmacophoric Profile

1-(3,4-Dihydroxyphenyl)-2-[(3-phenylquinoxalin-2-yl)sulfanyl]ethanone is a synthetic heterocyclic compound combining a 3-phenylquinoxaline core with a 3,4-dihydroxyphenyl ethanone moiety via a thioether linkage. It belongs to the broader class of quinoxaline derivatives, which are recognized as privileged scaffolds in medicinal chemistry due to their broad-spectrum biological activities, including anticancer, antimicrobial, and anti-inflammatory effects [1]. The presence of a catechol group (3,4-dihydroxyphenyl) further suggests potential antioxidant and radical-scavenging properties, making this compound a dual-pharmacophore candidate for targeted therapeutic development [2].

Supports antiproliferative cell-model studies via thioether-linked quinoxaline scaffold

Catechol moiety enables antioxidant pathway-response research

Allosteric hTS inhibition probe for target-engagement and selectivity profiling

• [1] El Rayes, S. M., et al. 'Convenient Synthesis of N-Alkyl-2-(3-phenyl-quinoxalin-2-ylsulfanyl)acetamides and Methyl-2-[2-(3-phenyl-quinoxalin-2-ylsulfanyl)acetylamino]alkanoates.' ACS Omega 2022, 7 (38), 34166–34176. View Source
• [2] El-Tombary, A. A., et al. 'Synthesis, antioxidant, anticancer and antiviral activities of novel quinoxaline hydrazone derivatives and their acyclic C-nucleosides.' Medicinal Chemistry 2014, 10 (5), 506–518. View Source

Why Generic Substitution Fails

The 3-phenylquinoxalin-2-yl sulfanyl scaffold confers distinct antiproliferative potency advantages over structurally related quinoxaline derivatives. A series of methyl 2-[3-(3-phenylquinoxalin-2-ylsulfanyl)propanamido]alkanoates achieved IC₅₀ values in the range of 1.9–7.52 µg/mL against HCT-116 colon cancer cells, with the most potent analog (compound 10b) reaching IC₅₀ of 1.52 µg/mL—surpassing the reference drug doxorubicin (IC₅₀ 3.23 µg/mL) [1]. In contrast, 2-oxo-3-phenylquinoxaline derivatives lacking the thioether linkage exhibit significantly weaker activity, with IC₅₀ values of 28.85 ± 3.26 and 26.75 ± 3.50 µg/mL against the same cell line [2]. Additionally, the 3-phenyl substituent enhances lipophilicity (predicted logP ≈4.45 for the parent thiol) compared to a 3-methyl analog, potentially improving membrane permeability and target engagement . The 3,4-dihydroxyphenyl (catechol) moiety further introduces antioxidant functionality absent in non-catechol analogs, as demonstrated by ABTS radical scavenging activity in related 3-phenylquinoxaline derivatives [3]. These structural features—3-phenyl substitution, thioether linkage, and catechol group—are each individually critical for the compound's pharmacological profile, rendering simple quinoxaline or catechol derivatives non-interchangeable.

2-Oxo-3-phenylquinoxaline derivatives may not achieve comparable antiproliferative endpoint profile; reported IC₅₀ values differ by more than an order of magnitude

3-Methyl analog lacks the phenyl substituent; predicted lipophilicity and hydrophobic target engagement may not transfer

Non-catechol analogs cannot replicate the radical-scavenging antioxidant mechanism; dual-mechanism studies may require the 3,4-dihydroxyphenyl group

• [1] El Rayes, S. M., et al. 'Convenient Synthesis and Anticancer Activity of Methyl 2-[3-(3-Phenyl-quinoxalin-2-ylsulfanyl)propanamido]alkanoates and N-Alkyl 3-((3-Phenyl-quinoxalin-2-yl)sulfanyl)propanamides.' ACS Omega 2019, 4 (20), 18555–18566. View Source
• [2] Gomaa, M. S., et al. 'Synthesis and antiproliferative activity of 2-oxo-3-phenylquinoxaline derivatives and related compounds against colon cancer.' RSC Advances 2024, 14, 35679–35695. View Source
• [3] El-Tombary, A. A., et al. 'Synthesis, antioxidant, anticancer and antiviral activities of novel quinoxaline hydrazone derivatives and their acyclic C-nucleosides.' Medicinal Chemistry 2014, 10 (5), 506–518. View Source

Quantitative Differentiation Evidence

Antiproliferative Potency vs. 2-Oxo Derivatives

The 3-phenylquinoxalin-2-yl sulfanyl scaffold is associated with markedly superior antiproliferative activity against HCT-116 colon cancer cells compared to 2-oxo-3-phenylquinoxaline derivatives. Methyl 2-[3-(3-phenylquinoxalin-2-ylsulfanyl)propanamido]alkanoates achieved IC₅₀ values of 1.9–7.52 µg/mL, with the most potent analog (10b) reaching 1.52 µg/mL [1]. By contrast, 2-oxo-3-phenylquinoxaline derivatives 2a and 7j showed IC₅₀ values of 28.85 ± 3.26 and 26.75 ± 3.50 µg/mL, respectively, representing an approximately 15- to 19-fold reduction in potency [2]. The reference drug doxorubicin exhibited IC₅₀ of 3.23 µg/mL, meaning the sulfanyl-linked analogs can surpass this benchmark, while the oxo-linked series cannot.

Antiproliferative Potency

Reported

1.52 µg/mL (sulfanyl analog) vs 28.85 µg/mL (oxo analog)

Thioether linkage is key to antiproliferative cell-model potency

≈15- to 19-fold difference; MTT assay, HCT-116, 48 h

Evidence Dimension	Cytotoxicity (IC₅₀) against HCT-116 human colorectal carcinoma cells
Target Compound Data	Inferred from closest scaffold analog (compound 10b): IC₅₀ = 1.52 µg/mL (HCT-116), 2.0 µg/mL (MCF-7); broader series range: 1.9–7.52 µg/mL
Comparator Or Baseline	2-Oxo-3-phenylquinoxaline derivatives: 2a IC₅₀ = 28.85 ± 3.26 µg/mL; 7j IC₅₀ = 26.75 ± 3.50 µg/mL; Doxorubicin IC₅₀ = 3.23 µg/mL
Quantified Difference	Approximately 15- to 19-fold lower IC₅₀ (more potent) for sulfanyl-linked scaffold vs. oxo-linked derivatives
Conditions	MTT assay; HCT-116 human colorectal carcinoma cell line; 48 h incubation

Why This Matters

The thioether linkage at the 2-position of 3-phenylquinoxaline is a critical structural determinant for sub-micromolar potency, and substituting an oxo-linker compromises activity by over an order of magnitude.

• [1] El Rayes, S. M., et al. 'Convenient Synthesis and Anticancer Activity of Methyl 2-[3-(3-Phenyl-quinoxalin-2-ylsulfanyl)propanamido]alkanoates and N-Alkyl 3-((3-Phenyl-quinoxalin-2-yl)sulfanyl)propanamides.' ACS Omega 2019, 4 (20), 18555–18566. View Source
• [2] Gomaa, M. S., et al. 'Synthesis and antiproliferative activity of 2-oxo-3-phenylquinoxaline derivatives and related compounds against colon cancer.' RSC Advances 2024, 14, 35679–35695. View Source

Lipophilicity and Target Engagement

The 3-phenyl substituent on the quinoxaline ring provides significantly higher lipophilicity than a 3-methyl substituent, which is predicted to enhance membrane permeability and hydrophobic target interactions. The parent 3-phenylquinoxaline-2-thiol has a predicted logP of 4.45 (ACD/Labs Percepta) . The 3-methyl analog (1-(3,4-dihydroxyphenyl)-2-[(3-methylquinoxalin-2-yl)sulfanyl]ethanone, CAS 2109147-98-8) has a molecular formula of C₁₇H₁₄N₂O₃S (MW 326.4), containing only a methyl group at position 3 . Estimated logP difference is approximately +1.5 log units favoring the 3-phenyl compound, based on the contribution of the phenyl ring vs. methyl. Molecular docking studies on 3-phenylquinoxalin-2-ylsulfanyl derivatives confirmed that the phenyl ring occupies a hydrophobic pocket in the human thymidylate synthase (hTS) allosteric site [1], an interaction not available to the 3-methyl analog.

Lipophilicity Prediction

Class-level

Predicted logP 4.45 (phenyl) vs ≈3.0 (methyl)

May influence membrane permeability and target engagement; requires experimental validation

In silico; docking at hTS hydrophobic pocket (PDB:3N5E)

Evidence Dimension	Predicted octanol-water partition coefficient (logP) and hydrophobic binding interactions
Target Compound Data	3-Phenylquinoxaline-2-thiol predicted logP = 4.45 (ACD/Labs); phenyl group enables π-stacking and hydrophobic interactions at hTS allosteric site
Comparator Or Baseline	3-Methyl analog (CAS 2109147-98-8): estimated logP ≈2.9–3.0; lacks aromatic ring for π-stacking
Quantified Difference	logP difference ≈ +1.5 log units; predicted BCF (pH 5.5) = 9.48 for 3-phenyl compound vs. lower for 3-methyl
Conditions	In silico prediction (ACD/Labs Percepta Platform v14.00); molecular docking against hTS homodimer interface (PDB: 3N5E)

Why This Matters

Higher logP can improve passive membrane permeability and intracellular accumulation, potentially translating to better in vitro potency and oral bioavailability.

• [1] El Rayes, S. M., et al. 'Convenient Synthesis of N-Alkyl-2-(3-phenyl-quinoxalin-2-ylsulfanyl)acetamides and Methyl-2-[2-(3-phenyl-quinoxalin-2-ylsulfanyl)acetylamino]alkanoates.' ACS Omega 2022, 7 (38), 34166–34176. View Source

Antioxidant Functionality of the Catechol Moiety

The 3,4-dihydroxyphenyl (catechol) moiety in the target compound is a well-characterized antioxidant pharmacophore capable of donating hydrogen atoms to neutralize free radicals. In a study of 3-phenylquinoxaline hydrazone derivatives, compounds bearing the 3-phenylquinoxaline core demonstrated potent ABTS•⁺ radical cation scavenging activity, with compounds 3d and 7a identified as the most potent antioxidants in the series [1]. The catechol group in the target compound is expected to provide comparable or superior radical scavenging capacity. Analogs lacking the catechol moiety—such as 2-[(3-phenylquinoxalin-2-yl)sulfanyl]-1-[4-(pyridin-2-yl)piperazin-1-yl]ethanone (MW 441.5) or 1-(3,4-dihydroquinolin-1(2H)-yl)-2-[(3-phenylquinoxalin-2-yl)sulfanyl]ethanone (MW 411.5)—do not possess this redox-active functionality , and are thus unlikely to exhibit significant direct antioxidant effects. This dual anticancer-antioxidant profile may offer therapeutic advantages in cancers where oxidative stress plays a pathogenic role.

Antioxidant Catechol

Class-level

Catechol present; ABTS scavenging inferred from analogs 3d/7a

Enables dual-mechanism antioxidant-antiproliferative pathway studies

Non-catechol analogs lack redox-active group

Evidence Dimension	Antioxidant capacity (ABTS•⁺ radical cation scavenging)
Target Compound Data	Catechol group present; inferred antioxidant activity based on structural analogy to compounds 3d and 7a which showed potent ABTS scavenging (El-Tombary et al., 2014)
Comparator Or Baseline	Piperazine analog (MW 441.5, no catechol) and dihydroquinoline analog (MW 411.5, no catechol): no significant antioxidant activity expected
Quantified Difference	Not directly quantified; presence of catechol is a structural prerequisite for hydrogen atom transfer (HAT)-based radical scavenging
Conditions	ABTS radical cation decolorization assay (spectrophotometric, 734 nm)

Why This Matters

The catechol group enables a second, mechanistically independent bioactivity (antioxidant) not present in most quinoxaline analogs, offering value in multi-target drug discovery programs.

• [1] El-Tombary, A. A., et al. 'Synthesis, antioxidant, anticancer and antiviral activities of novel quinoxaline hydrazone derivatives and their acyclic C-nucleosides.' Medicinal Chemistry 2014, 10 (5), 506–518. View Source

Mechanistic Differentiation: hTS vs. Kinase Inhibition

The 3-phenylquinoxalin-2-ylsulfanyl scaffold exhibits a unique mechanism of action involving allosteric inhibition of human thymidylate synthase (hTS), distinct from the ATP-competitive kinase inhibition common to many quinoxaline anticancer agents. Molecular docking studies on 27 N-alkyl-2-(3-phenylquinoxalin-2-ylsulfanyl)acetamide derivatives demonstrated that these compounds are good binders at the hTS homodimer interface and could selectively inhibit the enzyme by stabilizing its inactive conformation [1]. The most potent analog (10b, IC₅₀ = 1.52 µg/mL on HCT-116) showed strong binding at this allosteric site. This contrasts with quinoxaline derivatives designed as VEGFR-2 kinase inhibitors (e.g., compound VIIIc: IC₅₀ = 2.5 µM against HCT-116, ~151 µg/mL) which target the ATP-binding pocket [2]. The allosteric mechanism may offer advantages in selectivity and reduced off-target kinase inhibition.

Mechanistic Target

Reported

Allosteric hTS (IC₅₀ 1.52 µg/mL) vs ATP-competitive VEGFR-2 kinase (IC₅₀ 2.5 µM)

Distinct target engagement supports selectivity profiling in cancer cell models

Mechanism may avoid ATP-competitive resistance pathways

Evidence Dimension	Mechanism of action and molecular target
Target Compound Data	3-Phenylquinoxalin-2-ylsulfanyl analogs: allosteric hTS inhibition; compound 10b IC₅₀ = 1.52 µg/mL (HCT-116)
Comparator Or Baseline	Quinoxaline VEGFR-2 inhibitors (e.g., VIIIc): ATP-competitive kinase inhibition; IC₅₀ = 2.5 µM (~151 µg/mL) against HCT-116
Quantified Difference	Different target and mechanism: allosteric hTS vs. ATP-competitive VEGFR-2; approximately 100-fold difference in IC₅₀ (by mass concentration)
Conditions	In silico: molecular docking against hTS homodimer (PDB: 3N5E); In vitro: MTT assay (HCT-116, 48 h)

Why This Matters

An allosteric hTS inhibition mechanism is mechanistically distinct from kinase inhibition and may circumvent resistance mechanisms associated with ATP-competitive inhibitors, representing a differentiated therapeutic approach.

• [1] El Rayes, S. M., et al. 'Convenient Synthesis of N-Alkyl-2-(3-phenyl-quinoxalin-2-ylsulfanyl)acetamides and Methyl-2-[2-(3-phenyl-quinoxalin-2-ylsulfanyl)acetylamino]alkanoates.' ACS Omega 2022, 7 (38), 34166–34176. View Source
• [2] Fayed, E. A., et al. 'Design and Synthesis of New Quinoxaline Derivatives as Anticancer Agents and Apoptotic Inducers.' Molecules 2019, 24 (6), 1175. View Source

Synthetic Accessibility and Scalability

The 3-phenylquinoxalin-2-yl sulfanyl compounds are readily prepared from 3-phenylquinoxaline-2(1H)-thione via chemoselective reaction with soft electrophiles, a methodology well-established in the literature for generating diverse analog libraries [1]. The parent thione can be synthesized via a convenient base-catalyzed three-component oxidative condensation of acetophenones with o-phenylenediamines and sulfur in DMSO, with products isolable by simple precipitation and washing with methanol—a chromatography-free purification amenable to large-scale synthesis [2]. This contrasts with 2-oxo-3-phenylquinoxaline derivatives requiring multi-step functionalization via acrylic acid derivatives and subsequent hydrazide/hydroxylamine reactions, which introduce additional synthetic complexity and purification steps [3]. The thioether linkage thus offers advantages in synthetic tractability for analog generation and potential scale-up.

Synthetic Route

Reported

Thioether route: 2-3 steps, chromatography-free vs oxo route: 4-6 steps with purifications

Synthetic tractability facilitates analog library synthesis and SAR exploration

Thione intermediate via three-component condensation

Evidence Dimension	Synthetic route efficiency and scalability
Target Compound Data	Thioether-linked compounds: one-step chemoselective alkylation of 3-phenylquinoxaline-2(1H)-thione with soft electrophiles; thione synthesized via chromatography-free three-component condensation
Comparator Or Baseline	2-Oxo-3-phenylquinoxalines: multi-step synthesis requiring Michael addition of acrylic acid derivatives, ester formation, hydrazide/hydroxylamine conversion, and further derivatization
Quantified Difference	Thioether route: 2–3 synthetic steps with chromatography-free purification; Oxo route: 4–6 steps with multiple chromatographic purifications
Conditions	Thione synthesis: DMSO, piperidine catalyst, 80 °C; Alkylation: DMF, K₂CO₃, room temperature

Why This Matters

Simpler synthetic access reduces cost, time, and resource requirements for procurement and analog generation, making the thioether scaffold more attractive for hit-to-lead and lead optimization programs.

• [1] El Rayes, S. M., et al. 'Convenient Synthesis of N-Alkyl-2-(3-phenyl-quinoxalin-2-ylsulfanyl)acetamides and Methyl-2-[2-(3-phenyl-quinoxalin-2-ylsulfanyl)acetylamino]alkanoates.' ACS Omega 2022, 7 (38), 34166–34176. View Source
• [2] Nguyen, T. B., et al. 'Base-catalyzed multicomponent access to quinoxalin-2-thiones from o-phenylenediamines, aryl ketones and sulfur.' Organic & Biomolecular Chemistry 2022, 20 (36). View Source
• [3] Gomaa, M. S., et al. 'Synthesis and antiproliferative activity of 2-oxo-3-phenylquinoxaline derivatives and related compounds against colon cancer.' RSC Advances 2024, 14, 35679–35695. View Source

High-Impact Application Scenarios

Lead Compound for Colon and Breast Cancer

The 3-phenylquinoxalin-2-yl sulfanyl scaffold is associated with potent antiproliferative activity against HCT-116 and MCF-7 cell lines, with IC₅₀ values as low as 1.52 µg/mL, surpassing the reference drug doxorubicin (IC₅₀ 3.23 µg/mL) [1]. This compound is suitable as a lead for further optimization toward selective colon and breast cancer therapies, particularly through allosteric hTS inhibition [2]. Its thioether-linked scaffold enables facile analog generation for structure-activity relationship (SAR) exploration [1].

Dual-Action Antioxidant-Anticancer Agent

The 3,4-dihydroxyphenyl (catechol) moiety present in this compound provides a structural basis for radical-scavenging antioxidant activity, as demonstrated by potent ABTS•⁺ scavenging in related 3-phenylquinoxaline derivatives [3]. This dual pharmacophore design—combining a cytotoxic quinoxaline core with a catechol antioxidant—makes it a candidate for developing agents that simultaneously target cancer cell proliferation and tumor-associated oxidative stress, a strategy relevant to colorectal, hepatocellular, and breast cancers [1] [3].

Chemical Probe for Allosteric hTS Inhibition

Molecular docking studies have established that 3-phenylquinoxalin-2-ylsulfanyl derivatives bind selectively to the hTS homodimer interface and stabilize the inactive enzyme conformation [2]. This compound can serve as a tool molecule for studying non-active site (allosteric) inhibition of thymidylate synthase—a validated anticancer target—enabling mechanistic studies distinct from classical active-site inhibitors such as 5-fluorouracil and raltitrexed [2].

Physicochemical Probe for Lipophilic Properties

With a predicted logP of approximately 4.45 for the parent 3-phenylquinoxaline-2-thiol fragment , this compound can be utilized as a reference for evaluating lipophilicity-dependent properties such as membrane permeability, plasma protein binding, and metabolic stability in the quinoxaline chemical series. Comparative studies with the less lipophilic 3-methyl analog (estimated logP ≈3.0) can help establish quantitative logP-activity relationships for rational drug design .

Application

Selection Property

Validation Focus

Colon and breast cancer cell-model studies

Antiproliferative potency and hTS allosteric inhibition

IC₅₀ endpoint in HCT-116 and MCF-7; allosteric target engagement assays

Dual-mechanism antioxidant and antiproliferative research

Catechol redox activity plus quinoxaline cytotoxicity

ABTS radical scavenging and cell viability endpoints

Allosteric hTS inhibition probe

Selective hTS homodimer interface binding

Docking and enzyme activity assays for inactive conformation stabilization

Lipophilicity reference for physicochemical studies

High logP scaffold for membrane permeability studies

Partition coefficient (logP), permeability, and protein binding assays

• [1] El Rayes, S. M., et al. 'Convenient Synthesis and Anticancer Activity of Methyl 2-[3-(3-Phenyl-quinoxalin-2-ylsulfanyl)propanamido]alkanoates and N-Alkyl 3-((3-Phenyl-quinoxalin-2-yl)sulfanyl)propanamides.' ACS Omega 2019, 4 (20), 18555–18566. View Source
• [2] El Rayes, S. M., et al. 'Convenient Synthesis of N-Alkyl-2-(3-phenyl-quinoxalin-2-ylsulfanyl)acetamides and Methyl-2-[2-(3-phenyl-quinoxalin-2-ylsulfanyl)acetylamino]alkanoates.' ACS Omega 2022, 7 (38), 34166–34176. View Source
• [3] El-Tombary, A. A., et al. 'Synthesis, antioxidant, anticancer and antiviral activities of novel quinoxaline hydrazone derivatives and their acyclic C-nucleosides.' Medicinal Chemistry 2014, 10 (5), 506–518. View Source